Cas no 630125-85-8 (2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide
• CAS No: 630125-85-8
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• CID: 1649385
• PubChem ID: 57351765
• Update Time: 2025-04-21

2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide
• ACETAMIDE, 2,2,2-TRIFLUORO-N-[4-METHYL-3-(TRIFLUOROMETHYL)PHENYL]-
• N-(4-methyl-3-trifluoromethyl-phenyl)-2,2,2-trifluoro-acetamide
• AKOS011779480
• n-(4-methyl-3-trifluoromethyl-phenyl)-2.2.2-trifluoro-acetamide
• DB-211369
• DTXSID30722400
• 630125-85-8
• SCHEMBL374358
• N-(4-methyl-3-trifluoromethyl-phenyl)2,2,2-trifluoro-acetamide
• 2,2,2-Trifluoro-N-(3-(trifluoromethyl)-4-methylphenyl)acetamide

• Inchi： 1S/C10H7F6NO/c1-5-2-3-6(4-7(5)9(11,12)13)17-8(18)10(14,15)16/h2-4H,1H3,(H,17,18)
• InChI Key： RFSRZWVCAVHHHS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 271.04321
• Monoisotopic Mass: 271.04318282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1